1-(4-ethynylphenyl)-1H-Pyrazole
Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves various methods. For instance, the synthesis of porous organic polymer materials with nanoscale range has been an important subject of research . Another example is the synthesis of 2,3-(ethoxymethylenedioxy)-1,4-diethynylbenzene and tetrakis(4-ethynylphenyl)methane .Scientific Research Applications
Nanotechnology
Finally, “1-(4-ethynylphenyl)-1H-Pyrazole” might be explored in the creation of nanomaterials. Its ability to form robust molecular frameworks could lead to the development of novel nanostructures with specific electronic or optical properties.
Each of these fields leverages the unique chemical structure of “1-(4-ethynylphenyl)-1H-Pyrazole” to explore and develop new technologies and solutions across a broad spectrum of scientific inquiry. While the search results did not provide direct applications, the analysis above is based on the typical roles that similar compounds play in various fields of research .
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with similar structures, such as 4-ethynylphenylboronic acid pinacol ester, have been used for the functionalization of platinum nanoparticles and as intermediates in the synthesis of covalent heterodyads of chlorophyll derivatives . Additionally, the γ-Aminobutyric Acid (GABA) receptors have been associated with similar compounds .
Mode of Action
It’s worth noting that ethynylphenyl groups have been involved in sonogashira coupling reactions, a type of cross-coupling reaction used to form carbon–carbon bonds . This could suggest that 1-(4-ethynylphenyl)-1H-Pyrazole may interact with its targets through the formation of carbon-carbon bonds.
Biochemical Pathways
The gaba receptors, which are potential targets of similar compounds, play a crucial role in the nervous system, serving as the receptor for gamma-aminobutyric acid, a major inhibitory neurotransmitter .
Result of Action
Given its potential interaction with gaba receptors, it could potentially influence neuronal activity .
properties
IUPAC Name |
1-(4-ethynylphenyl)pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N2/c1-2-10-4-6-11(7-5-10)13-9-3-8-12-13/h1,3-9H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SAYWAWNHJKVUOO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=CC=C(C=C1)N2C=CC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-ethynylphenyl)-1H-Pyrazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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